Cas no 55314-57-3 (ethyl pent-2-ynoate)

ethyl pent-2-ynoate structure
ethyl pent-2-ynoate structure
Product Name:ethyl pent-2-ynoate
CAS No:55314-57-3
MF:C7H10O2
MW:126.153102397919
MDL:MFCD00015221
CID:89847
PubChem ID:99169
Update Time:2025-09-18

ethyl pent-2-ynoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-pentynoate
    • 2-Pentynoic acid ethyl ester
    • ethyl pent-2-ynoate
    • C2H5CCCO2Et
    • Ethyl pent-2-yn-1-oate
    • pent-2-ynoic acid ethyl ester
    • NSC 190964
    • BCP20891
    • ETHYL2-PENTYNOATE
    • CS-0049392
    • SB40693
    • AS-44614
    • NS00033288
    • NSC-190964
    • 55314-57-3
    • MFCD00015221
    • Ethyl 2-pentynoate, 97%
    • EINECS 259-588-4
    • AKOS015915385
    • ethylpent-2-ynoate
    • AMY1274
    • DTXSID40203871
    • Ethyl-2-pentynoate
    • SY045959
    • 2-Pentynoic acid, ethyl ester
    • AI3-35772
    • EN300-246790
    • SCHEMBL126072
    • NSC190964
    • FT-0625978
    • DA-25724
    • MDL： MFCD00015221
    • Inchi： 1S/C7H10O2/c1-3-5-6-7(8)9-4-2/h3-4H2,1-2H3
    • InChI Key： XDPRPKSTFBPPHU-UHFFFAOYSA-N
    • SMILES： O(C(C#CCC)=O)CC
    • BRN： 1750016

Computed Properties

  • Exact Mass: 126.06800
  • Monoisotopic Mass: 126.06808
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: liquid
  • Density: 0.957 g/mL at 25 °C(lit.)
  • Boiling Point: 178-179 °C(lit.)
  • Flash Point: Fahrenheit: 100.4 ° f
    Celsius: 38 ° c
  • Refractive Index: n20/D 1.439(lit.)
  • Solubility: Slightly soluble (1.5 g/l) (25 º C),
  • Water Partition Coefficient: Not miscible in water.
  • PSA: 26.30000
  • LogP: 0.96290
  • Solubility: Insoluble in water

ethyl pent-2-ynoate Security Information

  • Symbol: GHS02 GHS05 GHS08
  • Signal Word：Danger
  • Hazard Statement： H226-H318-H334
  • Warning Statement： P261-P280-P305+P351+P338-P342+P311
  • Hazardous Material transportation number：UN 3272 3/PG 3
  • WGK Germany：3
  • Hazard Category Code： 10-43
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S36
  • Packing Group：III
  • Packing Group：III
  • Risk Phrases：R10; R36/37/38
  • HazardClass：3
  • PackingGroup：III
  • Storage Condition：2-8°C

ethyl pent-2-ynoate Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

ethyl pent-2-ynoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBS65358-1 G
ethyl pent-2-ynoate
 55314-57-3 97%
1g
 ¥ 158.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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ethyl pent-2-ynoate
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBS65358-25 G
ethyl pent-2-ynoate
 55314-57-3 97%
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 ¥ 1,815.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBS65358-50 G
ethyl pent-2-ynoate
 55314-57-3 97%
50g
 ¥ 3,564.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBS65358-100 G
ethyl pent-2-ynoate
 55314-57-3 97%
100g
 ¥ 6,930.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBS65358-250 G
ethyl pent-2-ynoate
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 ¥ 16,434.00 2021-05-07
BAI LING WEI Technology Co., Ltd.
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 55314-57-3 98%
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 ￥ 166 2022-04-26
BAI LING WEI Technology Co., Ltd.
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